Cas no 286425-41-0 (phenacetin-ethoxy-2-13C)

• Product Name: phenacetin-ethoxy-2-13C
• CAS No: 286425-41-0
• MF: C₁₀H₁₃NO₂
• MW: 180.208377599716
• CID: 1435814
• PubChem ID: 10154320
• Update Time: 2025-05-27

phenacetin-ethoxy-2-13C Chemical and Physical Properties

Names and Identifiers

• phenacetin-ethoxy-2-13C
• N-{4-[(2-~13~C)ethyloxy]phenyl}acetamide
• N-(4-ethoxyphenyl)acetamide
• 286425-41-0
• Phenacetin-ethoxy-2-13C, 99 atom % 13C
• DTXSID70436236
• J-017173
• Phenacetin-ethoxy-2-13c,99 atom % 13c
• N-(4-Ethoxy-2-13C-phenyl)acetamide
• N-(4-(213C)ethoxyphenyl)acetamide

• Inchi： 1S/C10H13NO2/c1-3-13-10-6-4-9(5-7-10)11-8(2)12/h4-7H,3H2,1-2H3,(H,11,12)/i1+1
• InChI Key： CPJSUEIXXCENMM-OUBTZVSYSA-N
• SMILES： O(C[13CH3])C1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 180.097983493g/mol
• Monoisotopic Mass: 180.097983493g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: solid
• Density: 1.099
• Melting Point: 134-136 °C(lit.)
• Flash Point: 86℃
• Refractive Index: 1.549
• Solubility: Not determined

phenacetin-ethoxy-2-13C Security Information

• Hazardous Material transportation number：UN 2937 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 45-46-20/21/22-36/38-21/22
• Safety Instruction： 53-22-36/37/39-45-36/37-28-26
• Hazardous Material Identification：